Cas no 140-27-2 (Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester)

• Product Name: Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester
• CAS No: 140-27-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD00048351
• CID: 36430
• Update Time: 2025-09-28

Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• trans-Cinnamyl isovalerate
• 3-Methylbutanoic acid 3-phenyl-2-propenyl ester
• Cinnamyl Isovalerate
• cinnamyl 3-methylbutanoate
• Isovaleric Acid Cinnamyl Ester
• FEMA 2302
• Cinnamylisovalerat
• Isovalerate ester Gui
• CINNAMYLISOVALERIANAT
• CINNAMYL ISOVALERIANATE
• 3-PHENYLALLYL ISOVALERATE
• CINNAMYL-3-METHYLBUTYRATE
• cinnaMyl 3-Methyl butanoate
• BUTANOIC ACID, 3-METHYL-, 3-PHENYL-2-PROPENYL ESTER
• Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester
• KSC492K5B
• 3-phenylprop-2-enyl 3-methylbutanoate
• (2E)-3-phenylprop-2-en-1-yl 3-methylbutanoate
• Butanoic acid, 3-methyl-, (2E)-3-phenyl-2-propenyl ester

• MDL： MFCD00048351
• Inchi： 1S/C14H18O2/c1-12(2)11-14(15)16-10-6-9-13-7-4-3-5-8-13/h3-9,12H,10-11H2,1-2H3/b9-6+
• InChI Key： FOCMOGKCPPTERB-RMKNXTFCSA-N
• SMILES： O(C/C=C/C1C=CC=CC=1)C(CC(C)C)=O

Computed Properties

• Exact Mass: 218.13100
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to light yellow liquid. Pungent, fruity, apple like aroma.
• Density: 0.992 g/mL at 25 °C(lit.)
• Boiling Point: 313 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.52(lit.)
• PSA: 26.30000
• LogP: 3.28910
• FEMA: 2302 | CINNAMYL ISOVALERATE
• Solubility: Insoluble in water, insoluble in propylene glycol, soluble in 1 ∶ 1 90% ethanol.

Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester Security Information

• Prompt：warning
• Hazard Statement： H303-H316
• Warning Statement： P312-P332+P313
• WGK Germany：2
• RTECS：EK7902515

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester

Exploring Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester (CAS No. 140-27-2): Properties, Applications, and Market Trends

Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester (CAS No. 140-27-2), also known as 3-methylbutyric acid 3-phenyl-2-propenyl ester, is a specialized ester compound widely used in the fragrance and flavor industry. This compound is characterized by its unique molecular structure, combining a 3-methylbutyric acid moiety with a 3-phenyl-2-propen-1-yl group. Its distinct aromatic properties make it a valuable ingredient in perfumery and food flavoring applications.

The chemical formula of Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester is C14H18O2, with a molecular weight of 218.29 g/mol. This ester is typically a colorless to pale yellow liquid at room temperature, exhibiting a fruity and floral odor profile. Its low volatility and high stability under various conditions make it particularly suitable for long-lasting fragrance formulations. Recent studies have highlighted its potential as a sustainable alternative to synthetic musk compounds in eco-friendly perfume products.

In the flavor industry, CAS 140-27-2 is valued for its ability to impart sweet, berry-like notes to food products. It's commonly used in fruit-flavored beverages, confectionery, and dairy products at concentrations typically ranging from 5 to 50 ppm. The compound's GRAS (Generally Recognized As Safe) status by regulatory bodies has contributed to its widespread adoption in food applications. Current market trends show increasing demand for this ester in natural flavor formulations, particularly in organic and clean-label products.

The synthesis of 3-methylbutyric acid 3-phenyl-2-propenyl ester typically involves esterification reactions between 3-methylbutyric acid and cinnamyl alcohol. Modern production methods emphasize green chemistry principles, including enzyme-catalyzed reactions and solvent-free processes, responding to the industry's push for more sustainable manufacturing practices. Analytical techniques such as GC-MS and HPLC are routinely employed to ensure product purity and consistency.

Recent innovations have explored the use of Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester in functional fragrances, where its molecular structure shows potential for controlled release applications. This has sparked interest in the cosmetic science community, particularly for developing long-wearing personal care products. The compound's compatibility with various delivery systems makes it a versatile ingredient in modern cosmetic formulations.

The global market for CAS 140-27-2 has shown steady growth, with an estimated CAGR of 4.2% from 2022 to 2027 according to industry reports. This growth is driven by expanding applications in the personal care sector and increasing demand for natural-derived fragrance ingredients. Asia-Pacific currently represents the fastest-growing regional market, reflecting the booming cosmetics industry in countries like China and South Korea.

Quality control standards for 3-methylbutyric acid 3-phenyl-2-propenyl ester are strictly maintained, with specifications typically requiring ≥98% purity. Storage recommendations include keeping the compound in airtight containers away from direct sunlight and heat sources to maintain stability. Proper handling procedures ensure the compound's olfactory properties remain uncompromised throughout its shelf life.

Emerging research directions for Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester include investigations into its potential as a bioactive compound. Preliminary studies suggest possible applications in aromatherapy and wellness products, though further clinical validation is required. The compound's molecular characteristics continue to inspire innovation across multiple industries, from fine fragrances to functional food ingredients.

For formulators and product developers, understanding the solubility parameters of CAS 140-27-2 is crucial for optimal performance. The compound demonstrates good solubility in common organic solvents including ethanol, propylene glycol, and dipropylene glycol, but limited solubility in water. This property profile informs its incorporation into various product matrices, particularly in alcohol-based fragrance applications.

As consumer preferences shift toward transparent labeling and sustainable sourcing, the position of Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester in the market continues to evolve. Its status as a naturally-occurring compound in some botanical sources enhances its appeal to eco-conscious brands. Future developments may focus on biotechnological production methods to meet growing demand while aligning with green chemistry initiatives.